Cas no 139523-30-1 (buddlejasaponin IV)

• Product Name: buddlejasaponin IV
• CAS No: 139523-30-1
• Molecular Formula: C₄₈H₇₈O₁₈
• Molecular Weight: 943.122120000001
• CID: 1123945
• PubChem ID: 153940

buddlejasaponin IV Properties

Names and Identifiers

• buddlejasaponin IV
• Y0043
• 139523-30-1
• FS-9816
• beta-D-Galactopyranoside, (3beta,4alpha,16beta)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-6-deoxy-
• HY-125131
• Saikosaponin 1
• DTXSID901315819
• CS-0089422
• .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.,4.ALPHA.,16.BETA.)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->3))-6-DEOXY-
• AKOS040760309
• BUDDLEOGLUCOSIDE IV
• CHEMBL510087
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-5-hydroxy-2-[[(1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• (3.BETA.,4.ALPHA.,16.BETA.)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->3))-6-DEOXY-.BETA.-D-GALACTOPYRANOSIDE
• UNII-HZ7J643R5F
• HZ7J643R5F
• DA-71805
• (2S,3R,4S,5S,6R)-2-((2R,3R,4S,5S,6R)-5-hydroxy-2-(((1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo(15.5.2.01,18.04,17.05,14.08,13)tetracos-15-en-10-yl)oxy)-6-methyl-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-4-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• BETA-D-GALACTOPYRANOSIDE, (3BETA,4ALPHA,16BETA)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL O-BETA-D-GLUCOPYRANOSYL-(1->2)-O-(BETA-D-GLUCOPYRANOSYL-(1->3))-6-DEOXY-
• (3BETA,4ALPHA,16BETA)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL O-BETA-D-GLUCOPYRANOSYL-(1->2)-O-(BETA-D-GLUCOPYRANOSYL-(1->3))-6-DEOXY-BETA-D-GALACTOPYRANOSIDE

• InChIKey： IRJDRINEGANBIK-ARKKLDSOSA-N
• Inchi： InChI=1S/C48H78O18/c1-22-30(53)37(65-39-35(58)33(56)31(54)23(18-49)62-39)38(66-40-36(59)34(57)32(55)24(19-50)63-40)41(61-22)64-29-10-11-43(4)25(44(29,5)20-51)8-12-45(6)26(43)9-13-48-27-16-42(2,3)14-15-47(27,21-60-48)28(52)17-46(45,48)7/h9,13,22-41,49-59H,8,10-12,14-21H2,1-7H3/t22-,23-,24-,25-,26-,27-,28+,29+,30+,31-,32-,33+,34+,35-,36-,37+,38-,39+,40+,41+,43+,44+,45-,46+,47-,48+/m1/s1
• SMILES： CC1C(C(C(C(O1)OC2CCC3(C(C2(C)CO)CCC4(C3C=CC56C4(CC(C7(C5CC(CC7)(C)C)CO6)O)C)C)C)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(C(O9)CO)O)O)O)O

Computed Properties

• Exact Mass: 942.51900
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 9
• Monoisotopic Mass: 942.51881563g/mol
• Heavy Atom Count: 66
• Complexity: 1810
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 287Ų

Experimental Properties

• LogP: -0.39890
• PSA: 287.14000
• Melting Point: 288-290 ºC
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• Color/Form: White powder
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins